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Compound of Interest

Compound Name: Ethyl 2-(3-cyanophenoxy)acetate
CAS No.: 55197-25-6
Cat. No.: B1604349
Get Quote
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Executive Summary

Ethyl 2-(3-cyanophenoxy)acetate (CAS 55197-25-6) is a specialized organic intermediate
characterized by a phenoxyacetic acid ester scaffold substituted with a nitrile group at the meta
position.[1][2] This compound serves as a critical building block in the synthesis of
agrochemicals (specifically auxin-mimic herbicides) and pharmaceutical agents targeting
cardiovascular and anti-inflammatory pathways.

This guide provides a comprehensive technical analysis of the compound, detailing its
physicochemical identity, a robust self-validating synthesis protocol, and its downstream
reactivity profile. The methodology emphasizes scalability and purity, moving beyond basic
recipe listing to explain the causality behind process parameters.

Chemical Identity & Physicochemical Properties[3]
[4]

Systematic Name: Ethyl 2-(3-cyanophenoxy)acetate Synonyms: (3-Cyanophenoxy)acetic
acid ethyl ester; 3-Cyanophenoxyacetate ethyl ester Molecular Formula: C11H11NOs Molecular
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Weight: 205.21 g/mol [3]

Table 1: Physicochemical Data Profile

Property Specification Notes

Unique identifier for the meta-
CAS Number 55197-25-6 ,
isomer.[1]

Dependent on

purity/crystallinity; tends to

Physical State Solid or Viscous Oil o )
solidify upon high-vacuum
drying.

- DCM, Ethyl Acetate, Acetone,

Solubility Soluble

DMSO, DMF.
N Water (hydrophobic ester/ether
Insolubility Insoluble

backbone).

Nitrile (-CN), Ester (-COOEtY), Sites for orthogonal

Functional Groups . o
Ether (-O-) functionalization.

MDL Number MFCD06659703 Database reference ID.[3]

Synthetic Protocol (Expertise & Experience)

The synthesis of Ethyl 2-(3-cyanophenoxy)acetate relies on a Williamson Ether Synthesis.
While sodium hydride (NaH) is often used for speed, this protocol utilizes Potassium Carbonate
(K2COs) in Acetone or Acetonitrile. This choice is deliberate: it avoids the evolution of explosive
hydrogen gas, tolerates trace moisture better, and provides a gentler deprotonation profile that
minimizes side reactions (such as nitrile hydrolysis).

Reaction Scheme
Reagents: 3-Cyanophenol + Ethyl Bromoacetate + K2COs
Product + KBr + KHCOs

Step-by-Step Methodology
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e Preparation of the Nucleophile:

o Charge a reaction vessel with 3-Cyanophenol (1.0 eq) and Acetone (10 volumes).

o Add Potassium Carbonate (K2COs, 1.5 eq). Use anhydrous, finely ground powder to
maximize surface area.

o Technical Insight: Stir at room temperature for 30 minutes before adding the alkylating
agent. This ensures the formation of the phenoxide anion (

) surface species, reducing the induction period.
o Alkylation (The Critical Step):
o Add Ethyl Bromoacetate (1.1 eq) dropwise over 20 minutes.

o Causality: Rapid addition can cause localized exotherms, potentially leading to dialkylation
side products if the ring were more electron-rich. Dropwise addition controls the thermal
profile.

o Heat the mixture to reflux (approx. 56°C) for 4—6 hours.
e In-Process Control (IPC):

o Monitor via TLC (Hexane:EtOAc 7:3). The starting phenol is more polar (lower R_f) than
the ester product.

o Self-Validating Check: The reaction is complete when the phenol spot is undetectable.
e Workup & Isolation:

o Cool to room temperature.[4] Filter off the inorganic solids (KBr and excess K2COs3).

o Concentrate the filtrate under reduced pressure to remove acetone.

o Dissolve the residue in Ethyl Acetate and wash with 0.5 M NaOH (cold).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://orgsyn.org/demo.aspx?prep=CV2P0266
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Why? The NaOH wash removes any unreacted phenolic starting material, ensuring the
product is neutral.

o Wash with brine, dry over MgSOa4, and concentrate to yield the crude product.
 Purification:

o If necessary, recrystallize from Ethanol/Hexane or purify via silica gel chromatography.

Mechanism of Action & Reactivity[7]

The formation of the compound follows a classic S_N2 nucleophilic substitution. The phenoxide

oxygen, enhanced by the base, attacks the

-carbon of the ethyl bromoacetate, displacing the bromide leaving group.

Visualization: Synthesis & Reactivity Pathways

The following diagram illustrates the synthesis mechanism and the three primary downstream
applications of the product.

Target: (3-Cyanophenoxy)acetic acid

Hydrolysis
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Figure 1: Synthetic pathway and downstream chemical utility of Ethyl 2-(3-
cyanophenoxy)acetate.

Applications in Drug Discovery & Agrochemicals
Herbicide Development (Auxin Mimics)
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The structural motif of (phenoxy)acetic acid is central to auxin-type herbicides (e.g., 2,4-D).
Ethyl 2-(3-cyanophenoxy)acetate is a pro-herbicide ester. Upon application, environmental
esterases hydrolyze the ethyl ester to release the free acid, which acts as the active phytotoxic
agent. The meta-cyano group provides unique metabolic stability compared to halogenated
analogues.

Medicinal Chemistry Building Block

o Tetrazole Bioisosteres: The nitrile group is a precursor to tetrazoles (via reaction with sodium
azide), which are lipophilic bioisosteres of carboxylic acids, commonly used to improve the
bioavailability of angiotensin Il receptor blockers (ARBS).

o Heterocyclic Synthesis: The 1,3-relationship of the ether and nitrile allows for cyclization
reactions to form benzofurans or indoles under specific conditions.

Safety, Handling & Storage

Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.
STOT.SE H335 May cause respiratory

irritation.

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
o Ventilation: Handle in a fume hood to avoid inhalation of dust or vapors.

o Cyanide Precaution: While the nitrile group is covalently bonded and stable, avoid contact
with strong acids or reducing agents that could theoretically liberate toxic byproducts under
extreme conditions.
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e Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen/Argon) to prevent
hydrolysis of the ester by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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